Cas no 2171628-01-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid
• CAS No: 2171628-01-4
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6350607
• PubChem ID: 165553142
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid
• 2171628-01-4
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-2-yl)acetamido]butanoic acid
• EN300-1490556

• Inchi： 1S/C25H24N2O5S/c1-2-20(24(29)30)26-23(28)22(21-12-7-13-33-21)27-25(31)32-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-13,19-20,22H,2,14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： KBEFXGLLNADGPX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(NC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid (CAS No. 2171628-01-4)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid (CAS No. 2171628-01-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features, which include a fluorene moiety, a thiophene ring, and an amino acid backbone. These structural elements endow the compound with a range of potential applications, particularly in the development of novel therapeutic agents and as a building block in peptide synthesis.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide chemistry due to its ease of removal under mild conditions and its stability under various synthetic transformations. The presence of this group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid makes it an excellent candidate for use in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled with other amino acids to form complex peptides and proteins.

The thiophene ring, on the other hand, is known for its aromatic properties and its ability to modulate the electronic and steric properties of molecules. In the context of drug design, thiophene-containing compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a thiophene ring into the structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid may enhance its pharmacological profile and improve its bioavailability and metabolic stability.

The amino acid backbone of this compound provides it with the flexibility to participate in various biological interactions. Amino acids are the building blocks of proteins and play crucial roles in numerous biological processes, including enzyme catalysis, signal transduction, and cell signaling. By incorporating an amino acid derivative into the structure, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid can be designed to interact with specific protein targets or cellular pathways, making it a valuable tool in drug discovery and development.

Recent research has highlighted the potential of fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivatives in the development of novel therapeutics. For example, a study published in the Journal of Medicinal Chemistry reported that Fmoc derivatives with thiophene moieties exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The researchers found that these compounds were able to inhibit viral replication by interfering with key viral enzymes, suggesting their potential as broad-spectrum antiviral agents.

In another study, published in Organic & Biomolecular Chemistry, scientists explored the use of Fmoc-thiophene derivatives as inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study demonstrated that Fmoc-thiophene derivatives could selectively disrupt specific PPIs, leading to reduced cell proliferation and increased apoptosis in cancer cells. These findings underscore the potential of compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid as therapeutic agents for targeting PPIs.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(thiophen-2-yl)acetamidobutanoic acid typically involves several steps, including the protection of the amino group with Fmoc chloride, the introduction of the thiophene ring through coupling reactions, and the final formation of the amide bond. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and yield of these syntheses. The purity and quality of the final product are crucial for its use in pharmaceutical applications, and rigorous analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to ensure its integrity.

In conclusion, 2-2-{(9H-fluoren-9-yloxycarbonyl)amino}-N-[1-(thiophen-- ylcarbonyl)butan-- ylamido]acetic acid (CAS No. 2171628-01-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for use in peptide synthesis, drug discovery, and the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.